N-(2-bromophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide

• IUPAC Name: N-(2-bromophenyl)-2-(3,4-dihydro-1H-isoquinolin-2-yl)acetamide
• InChI: InChI=1S/C17H17BrN2O/c18-15-7-3-4-8-16(15)19-17(21)12-20-10-9-13-5-1-2-6-14(13)11-20/h1-8H,9-12H2,(H,19,21)
• InChI Key: OVAFNAPCSNADHW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC(=O)NC3=CC=CC=C3Br
• Molecular Formula: C17H17BrN2O
• Molecular Weight: 345.2 g/mol

Description

N-(2-bromophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is also known as BDAA and has been synthesized through various methods. The purpose of

Mechanism of Action

The mechanism of action of N-(2-bromophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been suggested that N-(2-bromophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide may act by modulating the activity of neurotransmitters such as dopamine and acetylcholine.
Biochemical and Physiological Effects:
N-(2-bromophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide has been shown to have anti-inflammatory and analgesic properties. It has also been shown to have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-bromophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide in lab experiments is that it has been shown to have anti-inflammatory and analgesic properties. This makes it a potentially useful compound for studying the mechanisms of inflammation and pain. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several future directions that could be pursued in relation to N-(2-bromophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide. One direction could be to further investigate the mechanism of action of this compound. This could involve studying its effects on specific enzymes and neurotransmitters. Another direction could be to explore its potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease. This could involve testing its effects in animal models of these disorders. Finally, another direction could be to synthesize analogs of N-(2-bromophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide and test their effects in lab experiments. This could help to identify compounds with improved efficacy and reduced side effects.

Synthesis Methods

N-(2-bromophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide can be synthesized through various methods. One of the most common methods involves the reaction of 2-bromoaniline with N-benzyl-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide in the presence of a palladium catalyst. This reaction results in the formation of N-(2-bromophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide.

Scientific Research Applications

N-(2-bromophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been found to have anti-inflammatory and analgesic properties. It has also been shown to have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease.